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Compound of Interest

Compound Name:
(5,6-Difluoropyridin-3-yl)boronic

acid

Cat. No.: B599226 Get Quote

Technical Guide: (5,6-Difluoropyridin-3-
yl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical and physical

properties of (5,6-Difluoropyridin-3-yl)boronic acid, a fluorinated pyridine derivative of

interest in medicinal chemistry and organic synthesis.

Core Chemical Data
(5,6-Difluoropyridin-3-yl)boronic acid is a solid compound under standard conditions.[1] Its

key quantitative properties are summarized in the table below.

Property Value

Molecular Weight 158.898566 g/mol [2]

Molecular Formula C5H4BF2NO2[1][2][3]

Purity 96%[1]
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IUPAC Name: 5,6-difluoro-3-pyridinylboronic acid[1]

InChI Key: DMQCLRPLFKDGQN-UHFFFAOYSA-N[1][2][4]

SMILES: B(C1=CC(=C(N=C1)F)F)(O)O[2]

CAS Number: 1366482-40-7[1][2][3]

Safety and Handling:

Signal Word: Warning[1]

Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if

inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May

cause respiratory irritation)[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing)[1]

Storage: Store in an inert atmosphere, in a freezer under -20°C[1][3]

Logical Relationship of Elemental Composition to
Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following diagram illustrates the elemental makeup of (5,6-Difluoropyridin-3-yl)boronic
acid and its contribution to the overall molecular weight.
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(5,6-Difluoropyridin-3-yl)boronic acid
Molecular Weight: 158.898566
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Elemental composition of (5,6-Difluoropyridin-3-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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